BENGHE Foundational & Exploratory

Check Availability & Pricing

The Discovery and Synthesis of p-Menthan-7-ol:
A Technical Literature Review

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Cat. No.: BO77357

Abstract

This technical guide provides a comprehensive literature review on the discovery and synthesis
of p-Menthan-7-ol, a significant fragrance and flavor compound. Primarily targeting
researchers, scientists, and professionals in drug development and chemical synthesis, this
document details the historical context of its discovery by Firmenich chemists A.F. Thomas and
G. Ohloff in the 1970s. It outlines the key synthetic methodologies, focusing on the catalytic
hydrogenation of cuminaldehyde, and presents detailed experimental protocols. Quantitative
data, including physical properties, spectroscopic characteristics, and reaction yields, are
systematically tabulated for clarity and comparative analysis. Visual diagrams generated using
Graphviz are included to illustrate the primary synthesis pathway and the experimental
workflow, providing a clear and concise overview of the process.

Introduction

p-Menthan-7-ol, systematically known as 4-(isopropyl)cyclohexylmethanol, is a monoterpenoid
alcohol valued for its fresh, clean, and floral aroma, often reminiscent of lily-of-the-valley
(muguet).[1][2] It is widely used as a fragrance ingredient in a variety of consumer products,
including perfumes, cosmetics, soaps, and detergents.[3] Commercially, it is well-known under
the trade name Mayol®, produced by Firmenich.[4] The commercial product is typically a
mixture of its cis and trans stereoisomers, with the cis isomer being the major component and
contributing significantly to its characteristic scent.[2][3] This review focuses on the seminal
work that led to the discovery and development of the synthesis of this important alicyclic
compound.
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Historical Context and Discovery

The discovery of p-Menthan-7-ol can be traced back to the early 1970s through the work of
A.F. Thomas and G. Ohloff at the Swiss fragrance and flavor company Firmenich SA. Their
research into alicyclic compounds for use in perfumery led to the synthesis and
characterization of p-Menthan-7-ol. The key findings and methodologies were disclosed in
Swiss patent CH 581592, filed in 1973, and subsequently in US patent 3,993,604 in 1976.[1]
These patents laid the groundwork for the industrial production of p-Menthan-7-ol.

Synthesis of p-Menthan-7-ol

The primary and most commercially viable route for the synthesis of p-Menthan-7-ol is the
catalytic hydrogenation of cuminaldehyde (4-isopropylbenzaldehyde).[3] Another potential
starting material mentioned in the literature is B-pinene.[3] This review will focus on the well-
documented synthesis from cuminaldehyde.

The process involves the reduction of both the aromatic ring and the aldehyde functional group
of cuminaldehyde. This transformation is typically achieved in a single step using a suitable
catalyst under high pressure and temperature.

Synthesis Pathway from Cuminaldehyde

The overall synthetic transformation is as follows:

H2 / Ru on Charcoal
Cuminaldehyde 130°C, 100 atm >
(4-1sopropylbenzaldehyde)

p-Menthan-7-ol
(4-1sopropylcyclohexylmethanol)
(cis/trans mixture)

Click to download full resolution via product page
Caption: Synthesis of p-Menthan-7-ol from Cuminaldehyde.

Experimental Protocols

The following experimental protocol is based on the methodology described for the synthesis of
4-1sopropyl-cyclohexylmethanol, which is consistent with the early discoveries.[5]
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Objective: To synthesize a mixture of cis- and trans-4-isopropyl-cyclohexylmethanol from
cuminaldehyde.

Materials:

e Cuminaldehyde (200 g)

e 1,2-dimethoxyethane (200 g)

e Ruthenium on charcoal (5%) (6 g)
 Stainless steel autoclave

o Filtration apparatus

o Fractional distillation apparatus

Procedure:

A mixture of 200 g of cuminaldehyde, 200 g of 1,2-dimethoxyethane, and 6 g of 5%
ruthenium on charcoal is placed in a stainless steel autoclave.[5]

o The autoclave is sealed and the reaction mixture is heated to 130°C under a pressure of 100
atm for 25 hours.[5]

 After the reaction period, the autoclave is cooled to room temperature and the pressure is
carefully released.

e The reaction mixture is filtered to remove the ruthenium catalyst.[5]
o The filtrate is then subjected to fractional distillation to isolate the product.[5]

e The resulting product is a mixture of cis- and trans-4-isopropyl-cyclohexylmethanol.[5]

Experimental Workflow
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Reaction Preparation

Charge autoclave with:
- Cuminaldehyde (200 g)
- 1,2-dimethoxyethane (200 g)
- 5% Ru on Charcoal (6 g)

Hydrogenation Reaction

Heat to 130°C

%

Pressurize to 100 atm

%

Maintain for 25 hours

Product solation

<c—]

Cool down and depressurize

%

Filter to remove catalyst

%

Fractional distillation of filtrate

!

Collect p-Menthan-7-ol
(cis/trans mixture)

Click to download full resolution via product page

Caption: Experimental workflow for p-Menthan-7-ol synthesis.
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Quantitative Data

husical and Chemical :

Property Value Reference(s)
Molecular Formula C10H200 [6]

Molecular Weight 156.27 g/mol [6]
Appearance Clear, colorless liquid [3]

Odor Fresh, clean, floral, muguet [1112]

Boiling Point 215-217 °C [3]

Density 0.912-0.920 g/cm? at 20°C [6]

Refractive Index 1.466-1.471 at 20°C [6]

. Practically insoluble in water;
Solubility _ [6]
Soluble in ethanol

ion Yield and .

Parameter Value Reference(s)
Yield 85% [5]
cis:trans Isomer Ratio 70:30 (by weight) [5]
Commercial cis Isomer

60-80% [2][3]
Content
Commercial trans Isomer

20-40% [2][3]

Content

Spectroscopic Data
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Technique Key Data Points Reference(s)

Data available in public
13C NMR [6]
databases.

Data available in public
IR Spectroscopy databases [6]

Data available in public
Mass Spectrometry (GC-MS) [6]
databases.

Biological Activity and Signaling Pathways

p-Menthan-7-ol is primarily utilized for its organoleptic properties as a fragrance and flavoring
agent.[6] A review of the existing scientific literature reveals no significant research into its
specific interactions with biological signaling pathways in the context of drug development. Its
safety for use in consumer products has been assessed, with a focus on dermatological effects
such as skin sensitization.[4]

Conclusion

The discovery of p-Menthan-7-ol by researchers at Firmenich in the 1970s marked a notable
advancement in the field of fragrance chemistry. The development of a robust synthesis via the
catalytic hydrogenation of cuminaldehyde has enabled its large-scale production and
widespread use in the fragrance industry. This review has provided a detailed account of the
historical discovery, a comprehensive experimental protocol for its synthesis, and a compilation
of its key quantitative data. While its biological activities beyond sensory perception are not a
current area of extensive research, p-Menthan-7-ol remains a cornerstone of modern
perfumery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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